![molecular formula C19H14ClN3O2S B3398145 N-(2-chlorobenzyl)-2-(4-oxo[1]benzothieno[3,2-d]pyrimidin-3(4H)-yl)acetamide CAS No. 1021231-24-2](/img/structure/B3398145.png)
N-(2-chlorobenzyl)-2-(4-oxo[1]benzothieno[3,2-d]pyrimidin-3(4H)-yl)acetamide
Overview
Description
N-(2-chlorobenzyl)-2-(4-oxo[1]benzothieno[3,2-d]pyrimidin-3(4H)-yl)acetamide, commonly known as CBPA, is a novel compound that has gained considerable attention in the field of medicinal chemistry. This compound has been synthesized using various methods and has shown promising results in scientific research applications.
Mechanism of Action
The exact mechanism of action of CBPA is not fully understood. However, it has been suggested that CBPA may exert its anticancer activity by inducing apoptosis and inhibiting cell proliferation. CBPA has also been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and transcription. In addition, CBPA has been reported to inhibit the activity of histone deacetylases, which play a role in gene expression.
Biochemical and Physiological Effects:
CBPA has been shown to exhibit various biochemical and physiological effects. It has been reported to induce cell cycle arrest and apoptosis in cancer cells. CBPA has also been shown to inhibit the production of inflammatory cytokines and chemokines. In addition, CBPA has been reported to modulate the activity of various enzymes, including topoisomerase II and histone deacetylases.
Advantages and Limitations for Lab Experiments
CBPA has several advantages for lab experiments. It is a novel compound that has not been extensively studied, which makes it a promising candidate for further research. CBPA has been shown to exhibit potent anticancer, antiviral, and antibacterial activities, which makes it a potential therapeutic agent. However, CBPA has some limitations for lab experiments. It is a complex compound that requires specialized equipment and expertise for its synthesis. In addition, CBPA has not been extensively studied for its toxicity and safety profile.
Future Directions
There are several future directions for CBPA research. One of the potential future directions is to study the toxicity and safety profile of CBPA. This will help to determine its potential as a therapeutic agent. Another future direction is to study the pharmacokinetics and pharmacodynamics of CBPA. This will help to determine the optimal dosage and administration route for CBPA. In addition, future research can focus on the development of CBPA derivatives with improved potency and selectivity. Finally, CBPA can be studied for its potential applications in other areas, such as neurodegenerative diseases and autoimmune disorders.
Scientific Research Applications
CBPA has been extensively studied for its potential therapeutic applications. It has been reported to exhibit anticancer, antiviral, and antibacterial activities. CBPA has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and leukemia. It has also been shown to inhibit the replication of hepatitis C virus and herpes simplex virus. CBPA has also been reported to exhibit antibacterial activity against gram-positive bacteria.
properties
IUPAC Name |
N-[(2-chlorophenyl)methyl]-2-(4-oxo-[1]benzothiolo[3,2-d]pyrimidin-3-yl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14ClN3O2S/c20-14-7-3-1-5-12(14)9-21-16(24)10-23-11-22-17-13-6-2-4-8-15(13)26-18(17)19(23)25/h1-8,11H,9-10H2,(H,21,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JVCYEUPHYYDEQW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CNC(=O)CN2C=NC3=C(C2=O)SC4=CC=CC=C43)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14ClN3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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